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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)nicotinamide-

d4

Cat. No.: B15557638

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(2-Hydroxyethyl)nicotinamide-d4, a

deuterated analog of N-(2-Hydroxyethyl)nicotinamide. This document is intended for

researchers, scientists, and professionals in drug development who utilize stable isotope-

labeled compounds as internal standards in quantitative analyses.

Compound Identification and Properties
N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterium-labeled form of N-(2-

Hydroxyethyl)nicotinamide. While a specific CAS number for the deuterated version is not

consistently used, it is commonly identified by the CAS number of its unlabeled counterpart.

Table 1: Compound Identification
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Identifier Value

Compound Name N-(2-Hydroxyethyl)nicotinamide-d4

Synonyms
3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-

Hydroxyethyl)-3-pyridinecarboxamide-d4

Unlabeled CAS No. 6265-73-2[1][2]

Molecular Formula C₈H₆D₄N₂O₂[3]

Molecular Weight 170.2 g/mol [3]

Table 2: Physical and Chemical Properties

Property Value

Appearance
White to off-white solid (based on unlabeled

compound)[1]

Solubility
Soluble in water and alcohol (based on

unlabeled compound)[1]

Isotopic Purity
Typically ≥98 atom % D (based on similar

deuterated compounds)

Storage

Keep in a dark place, sealed in dry, room

temperature conditions (based on unlabeled

compound)[2][4]

Synthesis
The synthesis of N-(2-Hydroxyethyl)nicotinamide-d4 typically involves the reaction of a

deuterated nicotinic acid derivative with a deuterated ethanolamine.

Experimental Protocol: Synthesis of N-(2-
Hydroxyethyl)nicotinamide-d4
This protocol is a representative method based on the synthesis of the unlabeled compound

and the availability of deuterated precursors.
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Materials:

Nicotinic acid-d4

N-Hydroxysuccinimide (NHS)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

Ethanolamine-d4

Anhydrous Dimethylformamide (DMF)

Diisopropylethylamine (DIEA)

Diethyl ether

Procedure:

Activation of Nicotinic acid-d4:

Dissolve Nicotinic acid-d4 and N-Hydroxysuccinimide in anhydrous DMF.

Add EDC to the solution and stir at room temperature for several hours to form the N-

succinimidyl-nicotinate-d4 intermediate.

Reaction with Ethanolamine-d4:

In a separate flask, dissolve Ethanolamine-d4 in anhydrous DMF and cool in an ice bath.

Add an equimolar amount of DIEA and stir for 15 minutes.

Slowly add the N-succinimidyl-nicotinate-d4 solution to the ethanolamine-d4 mixture under

a nitrogen atmosphere.

Allow the reaction to proceed for several hours, during which a precipitate of N-

hydroxysuccinimide will form.

Purification:
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Filter the reaction mixture to remove the N-hydroxysuccinimide precipitate.

Wash the filtrate with diethyl ether to precipitate any remaining impurities.

Remove the solvent under reduced pressure to obtain a crude product.

Triturate the crude product with diethyl ether to yield the final product, N-(2-
Hydroxyethyl)nicotinamide-d4.

Confirm the identity and purity of the product using techniques such as mass spectrometry

and NMR.

Application in Quantitative Analysis
N-(2-Hydroxyethyl)nicotinamide-d4 is primarily used as an internal standard in quantitative

bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS). Its chemical and physical properties are nearly identical to the unlabeled analyte, but

its increased mass allows for its differentiation in a mass spectrometer.

Experimental Protocol: Quantification of N-(2-
Hydroxyethyl)nicotinamide in Plasma using LC-MS/MS
with a Deuterated Internal Standard
Materials:

N-(2-Hydroxyethyl)nicotinamide (analyte)

N-(2-Hydroxyethyl)nicotinamide-d4 (internal standard)

Human plasma

Acetonitrile

Formic acid

Water (LC-MS grade)

Procedure:
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Preparation of Stock and Working Solutions:

Prepare stock solutions of the analyte and internal standard in a suitable solvent (e.g.,

methanol or acetonitrile) at a concentration of 1 mg/mL.

Prepare a series of working solutions of the analyte by serial dilution of the stock solution

to create a calibration curve.

Prepare a working solution of the internal standard at a fixed concentration.

Sample Preparation:

To 100 µL of plasma sample (calibrator, quality control, or unknown), add a fixed volume of

the internal standard working solution.

Perform protein precipitation by adding a volume of cold acetonitrile (typically 3x the

plasma volume).

Vortex the samples and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography:

Use a C18 reverse-phase column.

Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid

(A) and acetonitrile with 0.1% formic acid (B).

Mass Spectrometry:

Operate the mass spectrometer in positive electrospray ionization (ESI) mode.
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Use Multiple Reaction Monitoring (MRM) to detect the precursor-to-product ion

transitions for both the analyte and the internal standard.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Metabolic Pathway
N-(2-Hydroxyethyl)nicotinamide is a derivative of nicotinamide, a form of vitamin B3.

Nicotinamide is a key precursor in the biosynthesis of nicotinamide adenine dinucleotide

(NAD+), a crucial coenzyme in cellular metabolism. The metabolic fate of N-(2-

Hydroxyethyl)nicotinamide is expected to be closely related to the nicotinamide salvage

pathway.
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Click to download full resolution via product page

Figure 1. Simplified diagram of the Nicotinamide Adenine Dinucleotide (NAD+) salvage
pathway and the potential involvement of N-(2-Hydroxyethyl)nicotinamide.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for a bioanalytical assay using N-(2-
Hydroxyethyl)nicotinamide-d4 as an internal standard.
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Figure 2. Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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